Sec-butyl-(5-nitro-pyridin-2-yl)-amine

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: N-butan-2-yl-5-nitropyridin-2-amine
• InChI: InChI=1S/C9H13N3O2/c1-3-7(2)11-9-5-4-8(6-10-9)12(13)14/h4-7H,3H2,1-2H3,(H,10,11)
• InChI Key: CPCXMFKPCLHODI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC1=NC=C(C=C1)[N+](=O)[O-]

Description

Sec-butyl-(5-nitro-pyridin-2-yl)-amine is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-5-nitropyridine (341 mg, 1.68 mmol), (S)-(+)-sec butylamine (123 mg, 1.68 mmol), and finely ground potassium carbonate (707 mg, 5.1 mmol) were heated to 80° C. in 15 mL anhydrous DMF for 3.5 hrs. The mixture was diluted with EtOAc, extracted with H2O and dried over MgSO4. The EtOAc layer was filtered, evaporated to dryness and purified by flash chromatography to yield 233 mg. ES-MS calcd for C9H13N3O2 (m/e) 195.22, obsd 196.1 (M+H).